Cas no 128720-08-1 (2-Propenoic acid, 2-cyano-3-(2-hydroxyphenyl)-, ethyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 2-cyano-3-(2-hydroxyphenyl)-, ethyl ester, (2E)-
• CAS No: 128720-08-1
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1015955
• PubChem ID: 5069752
• Update Time: 2025-04-20

2-Propenoic acid, 2-cyano-3-(2-hydroxyphenyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-(2-hydroxyphenyl)-, ethyl ester, (2E)-
• ethyl 2-cyano-3-(2-hydroxyphenyl)prop-2-enoate
• DTXSID10408018
• 128720-08-1

• Inchi： 1S/C12H11NO3/c1-2-16-12(15)10(8-13)7-9-5-3-4-6-11(9)14/h3-7,14H,2H2,1H3
• InChI Key： SPQRQNMTVVNOII-UHFFFAOYSA-N
• SMILES： O(C(C(C#N)=CC1C=CC=CC=1O)=O)CC

Computed Properties

• Exact Mass: 217.07400
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• PSA: 70.32000
• LogP: 1.86228